3-Bromo-5-(2-N,N-dimethylsulfamoylphenyl)phenol

• IUPAC Name: 2-(3-bromo-5-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H14BrNO3S/c1-16(2)20(18,19)14-6-4-3-5-13(14)10-7-11(15)9-12(17)8-10/h3-9,17H,1-2H3
• InChI Key: RQUQIKFIELYSDM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CC(=CC(=C2)Br)O
• Molecular Formula: C14H14BrNO3S
• Molecular Weight: 356.24 g/mol
• CAS No.: 1261926-17-3

Description

3-Bromo-5-(2-N,N-dimethylsulfamoylphenyl)phenol is an organic compound with the molecular formula C14H14BrNO3S It is characterized by the presence of a bromine atom, a phenol group, and a dimethylsulfamoyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(2-N,N-dimethylsulfamoylphenyl)phenol typically involves a multi-step process. One common method is the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This reaction is known for its mild and functional group-tolerant conditions .

Industrial Production Methods: Industrial production of this compound may involve optimizing the Suzuki–Miyaura coupling reaction for large-scale synthesis. This includes selecting appropriate boron reagents and palladium catalysts to ensure high yield and purity .

Types of Reactions:

Substitution Reactions: The bromine atom in the compound can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Oxidation and Reduction Reactions: The phenol group can participate in oxidation and reduction reactions, altering the compound’s chemical properties.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include nucleophiles such as amines or thiols, typically under basic conditions.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used for oxidation reactions.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed:

Substitution Products: Various substituted phenols and sulfamoyl derivatives.

Oxidation Products: Quinones and other oxidized phenolic compounds.

Reduction Products: Reduced phenolic compounds and sulfamoyl derivatives.

Scientific Research Applications

3-Bromo-5-(2-N,N-dimethylsulfamoylphenyl)phenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2-N,N-dimethylsulfamoylphenyl)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the bromine atom and sulfamoyl group can participate in various chemical interactions. These interactions can affect cellular pathways and molecular functions, leading to the compound’s observed effects .

Comparison with Similar Compounds

3-Bromo-5-(3-N,N-dimethylsulfamoylphenyl)phenol: Similar structure but with the dimethylsulfamoyl group in a different position.

N,N-Dimethyl 3-bromo-5-methylbenzenesulfonamide: Another compound with a similar sulfamoyl group but different overall structure.

Uniqueness: 3-Bromo-5-(2-N,N-dimethylsulfamoylphenyl)phenol is unique due to the specific positioning of its functional groups, which can influence its reactivity and interactions with other molecules. This makes it a valuable compound for various applications in research and industry .